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Compound of Interest

Compound Name: Heneicosanol

Cat. No.: B102992 Get Quote

Essential Safety and Handling Guide for
Heneicosanol
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Heneicosanol. Adherence to these

procedures is essential for maintaining a safe laboratory environment.

Heneicosanol is a long-chain fatty alcohol, appearing as a waxy white solid at room

temperature.[1][2] While it is not classified as a hazardous substance under GHS or European

CLP regulations, it is considered a combustible solid and may cause mild irritation to the skin,

eyes, and respiratory tract upon contact or inhalation of dust.[1][3] Therefore, standard

laboratory precautions are recommended to ensure safe handling.[1]

Chemical and Physical Properties
A summary of key quantitative data for Heneicosanol is provided below.
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Property Value Reference

Molecular Formula C₂₁H₄₄O [2]

Molecular Weight ~312.6 g/mol [3]

Appearance
White powder, crystal, or waxy

solid
[1][2]

Melting Point 67 - 71 °C [1][2]

Storage Temperature 2 - 8 °C

Solubility Practically insoluble in water [1]

GHS Hazard Does not meet hazard criteria [3][4]

Storage Class 11 (Combustible Solids)

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent mild irritation and exposure to dust. The

following equipment should be worn at all times when handling Heneicosanol.

Exposure Route Recommended PPE Rationale

Inhalation
NIOSH-approved N95 dust

mask

To prevent inhalation of fine

dust particles which may cause

respiratory tract irritation.[1]

Eye/Face
Safety glasses with side

shields or goggles

To protect eyes from airborne

dust particles.[1]

Skin/Hand Nitrile or Neoprene gloves

To prevent direct skin contact

and potential mild irritation.[5]

[6]

Body Standard laboratory coat

To protect clothing and skin

from incidental contact with

dust.
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Operational Plan: Safe Handling Protocol
Follow this step-by-step protocol to ensure the safe handling of Heneicosanol in a laboratory

setting.

Preparation and Engineering Controls:

Work in a well-ventilated area. The use of local exhaust ventilation or a chemical fume

hood is strongly recommended to minimize dust accumulation in the air.[1]

Ensure an emergency eyewash station and safety shower are readily accessible.

Clear the workspace of any unnecessary items.

Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above: a

lab coat, safety glasses, gloves, and an N95 dust mask.

Handling the Chemical:

Handle Heneicosanol as a fine powder. Avoid any actions that could generate dust, such

as vigorous shaking or scraping.[1]

When weighing or transferring the powder, do so carefully and slowly.

Keep containers of Heneicosanol closed when not in use to prevent dust from becoming

airborne.

Spill Management:

In the event of a small spill, gently sweep up the solid material, avoiding dust creation.

Place the spilled material into a designated, sealed container for disposal.

Clean the spill area with a wet cloth or paper towel to remove any remaining dust.

End of Procedure:
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After handling is complete, wipe down the work surface.

Dispose of any contaminated materials (e.g., weigh paper, paper towels) in the

appropriate waste container.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.
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Preparation & Controls
(Ventilation, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, N95 Mask)

Area is ready

Handle Chemical
(Avoid Dust Generation)

Operator is protected

Small Spill Occurs

Store or Dispose
(Seal Container)

Work complete

Clean Spill
(Sweep, Wet Wipe)

Contain

Spill secured

Decontaminate Area & Doff PPE
(Wash Hands)
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Exposure Event

Identify Exposure Route

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

1. Brush off powder
2. Wash with soap & water

Flush with water
for 15 minutes

Move to fresh air
1. Do NOT induce vomiting

2. Give water/milk

Seek Medical Attention
(If irritation persists or ingested)

If breathing is difficult

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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